Cas no 68683-72-7 (L-Methionine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-valyl]-)

L-Methionine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-valyl]- structure
68683-72-7 structure
Product name:L-Methionine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-valyl]-
CAS No:68683-72-7
MF:C15H28N2O5S
MW:348.45822
CID:392741
PubChem ID:71374557

L-Methionine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-valyl]- Chemical and Physical Properties

Names and Identifiers

    • L-Methionine, N-[N-[(1,1-dimethylethoxy)carbonyl]-L-valyl]-
    • (2S)-2-[[(2S)-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoyl]amino]-4-methylsulfanylbutanoic acid
    • 68683-72-7
    • DTXSID10797333
    • N-(tert-Butoxycarbonyl)-L-valyl-L-methionine
    • Inchi: InChI=1S/C15H28N2O5S/c1-9(2)11(17-14(21)22-15(3,4)5)12(18)16-10(13(19)20)7-8-23-6/h9-11H,7-8H2,1-6H3,(H,16,18)(H,17,21)(H,19,20)/t10-,11-/m0/s1
    • InChI Key: WTBGFWUPURGUPU-QWRGUYRKSA-N
    • SMILES: CC(C)C(C(=O)NC(CCSC)C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 348.17204
  • Monoisotopic Mass: 348.17189317g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 10
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 130Ų

Experimental Properties

  • PSA: 104.73

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